1-(Prop-2-enoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• IUPAC Name: 1-prop-2-enoyl-3,4-dihydro-2H-quinoline-6-carboxylic acid
• InChI: InChI=1S/C13H13NO3/c1-2-12(15)14-7-3-4-9-8-10(13(16)17)5-6-11(9)14/h2,5-6,8H,1,3-4,7H2,(H,16,17)
• InChI Key: NKAGETFKNHKSIX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC2=C1C=CC(=C2)C(=O)O
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• CAS RN: 1094284-48-6

Description

The compound “1-(Prop-2-enoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid” is a complex organic molecule. It contains a prop-2-enoyl group, which is a type of unsaturated acyl group, and a carboxylic acid group, which is a common functional group in organic chemistry.

Chemical Reactions Analysis

The prop-2-enoyl group in this compound is a type of α,β-unsaturated carbonyl, which is often involved in reactions like conjugate addition or Michael addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Properties like solubility, melting point, and boiling point could be predicted based on its functional groups.

Scientific Research Applications

Synthetic Approaches and Derivatives

1-(Prop-2-enoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid and its derivatives have been explored in various synthetic approaches, contributing to the field of organic chemistry and drug development. For instance, diastereoselective alkylation at the 1-position of phenylalanine-derived precursors has been employed to synthesize tetrahydroisoquinolines, leading to the synthesis of alkaloids like (+)-corlumine. This method showcases the utility of 1,2,3,4-tetrahydroquinoline derivatives in constructing complex and biologically significant molecules (Huber & Seebach, 1987).

Constrained Derivatives and Biological Activity

Research has also delved into creating doubly constrained 1-aminocyclopropane-1-carboxylic acid systems via remarkable cyclopropanation processes. Such endeavors highlight the structural diversity achievable with 1,2,3,4-tetrahydroquinoline frameworks and their potential in medicinal chemistry (Szakonyi, Fülöp, Tourwé, & de Kimpe, 2002).

Mechanism of Action

Without specific context, it’s hard to determine the mechanism of action for this compound. If it’s a drug, its mechanism would depend on the biological target. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

As with any chemical, handling “1-(Prop-2-enoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid” would require appropriate safety measures. The specific hazards would depend on the properties of the compound.

Future Directions

The future directions for research on this compound would depend on its applications. It could be studied for potential uses in fields like medicine, materials science, or chemical synthesis.